Cas no 93762-40-4 (Barium anthranilate (1:2))

• Product Name: Barium anthranilate (1:2)
• CAS No: 93762-40-4
• MF: C₁₄H₁₂BaN₂O₄
• MW: 409.583079338074
• CID: 886696
• Update Time: 2023-08-03

Barium anthranilate (1:2) Chemical and Physical Properties

Names and Identifiers

• barium anthranilate (1:2)
• 2-aminobenzoate,barium(2+)
• barium anthranilate
• Benzoic acid, 2-amino-, barium salt (2:1)
• Barium anthranilate(1:2)
• Barium bis(2-aminobenzoate)
• Barium anthranilate (1:2)

• Inchi： 1S/2C7H7NO2.Ba/c2*8-6-4-2-1-3-5(6)7(9)10;/h2*1-4H,8H2,(H,9,10);/q;;+2/p-2
• InChI Key： BQGRYQAYMHKCRJ-UHFFFAOYSA-L
• SMILES： [Ba+2].[O-]C(C1C=CC=CC=1N)=O.[O-]C(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 409.985
• Monoisotopic Mass: 409.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C